
Physical and chemical properties of Flutec PP11

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375 Get Quote

Flutec PP11: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Flutec PP11, with the chemical name 1,1,2,2,3,3,4,4,4a,4b,5,5,6,6,7,7,8,8,8a,9,9,10,10,10a-

Tetracosafluorophenanthrene, is a perfluorocarbon liquid renowned for its high degree of

chemical and biological inertness, thermal stability, and unique physical properties.[1] This

technical guide provides an in-depth overview of the core physical and chemical characteristics

of Flutec PP11, making it a valuable resource for its application in research, development, and

various industrial processes.

Core Physical and Chemical Properties
The distinct properties of Flutec PP11 make it a versatile material in a range of specialized

applications. Its high density, low surface tension, and excellent dielectric properties are

particularly noteworthy.
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Property Value

Molecular Formula C₁₄F₂₄[1][2][3]

Molecular Weight 624.11 g/mol [3][4][5]

Appearance Clear, colorless liquid[5]

Odor Odorless[2]

Boiling Point 215 °C[2][4][5]

Melting Point -31 °C[4] to -20°C[5][6]

Density 2.03 g/mL[2][4][5]

Viscosity 28.4 mPa·s[4]

Kinematic Viscosity 13.99 mm²/s[4]

Surface Tension 19 mN/m[4]

Refractive Index ≈ 1.3348[1][5]

Water Solubility Immiscible[5][6]

Thermal and Electrical Properties
Property Value

Heat of Vaporization 68 kJ/kg (at boiling point)[4]

Specific Heat 1.07 kJ/kg/K[4]

Flash Point None[5][6]

Specific Conductivity ≈ 0.001 pS/m[1]

Dielectric Strength Typically 20 kV/mm @ 50 Hz[7]

Electrical Resistivity Typically 10¹⁵ Ω·cm[7]

Chemical Identity
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Identifier Value

IUPAC Name
1,1,2,2,3,3,4,4,4a,4b,5,5,6,6,7,7,8,8,8a,9,9,10,1

0,10a-Tetracosafluorophenanthrene[1]

CAS Number 306-91-2[1][2][3]

EC Number 400-470-0[1]

Alternate Names
Perfluoro(tetradecahydrophenanthrene),

Perfluoroperhydrophenanthrene[3][5]

Experimental Protocols
While specific, detailed experimental protocols for Flutec PP11 are proprietary to the

manufacturer, the following are general methodologies for determining the key properties listed

above.

Boiling Point Determination (ASTM D1120)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A standard method involves heating the liquid in a flask

equipped with a reflux condenser and a calibrated thermometer. The temperature at which the

liquid boils and its vapor condenses is recorded as the boiling point. For a high-boiling liquid

like Flutec PP11, a high-temperature heating mantle and a suitable thermometer are essential.

Density Measurement (ASTM D4052)
Density is the mass per unit volume of a substance. It is typically measured using a

pycnometer or a digital density meter. The mass of a known volume of the liquid is determined

at a specific temperature, and the density is calculated. Given Flutec PP11's high density,

precise volume and mass measurements are critical for accurate results.

Viscosity Measurement (ASTM D445)
Viscosity measures a fluid's resistance to flow. For a liquid like Flutec PP11, a capillary

viscometer can be used. The time it takes for a fixed volume of the liquid to flow through a

capillary tube under gravity is measured. This time is then used to calculate the kinematic

viscosity, from which the dynamic viscosity can be derived using the liquid's density.
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Logical Relationships and Applications
Flutec PP11's unique combination of properties leads to its use in various demanding

applications. The following diagram illustrates the logical flow from its fundamental properties to

its primary uses.

Core Properties of Flutec PP11

Resulting Characteristics

Primary Applications

Chemical & Biological Inertness High Biocompatibility

High Thermal Stability

Efficient Heat Transfer FluidHigh Density

High Dielectric Strength

Excellent Electrical Insulator

Low Surface Tension Good Spreading & Wetting

Electronics Cooling & Testing

High-Temperature Heat Exchangers

Dielectric Fluids

Medical Device Coatings

Component in Drug Delivery Systems

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b036375?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical flow from Flutec PP11's core properties to its applications.

Safety and Handling
Flutec PP11 is considered to be non-hazardous and is not classified as a dangerous

substance.[1] It is non-flammable and chemically stable under normal conditions of use.[1][7]

However, as with any chemical substance, it is recommended to handle Flutec PP11 in a well-

ventilated area and to use appropriate personal protective equipment, including gloves and

safety glasses. For detailed safety information, refer to the manufacturer's Safety Data Sheet

(SDS).[8]

Stability and Compatibility
Flutec PP11 exhibits excellent thermal stability, being stable for extended periods even at

elevated temperatures.[9] It is compatible with a wide range of metals, plastics, and

elastomers, making it suitable for use in various industrial systems without causing corrosion or

degradation of components.[7][9] However, at very high temperatures in the presence of

certain metals, decomposition can occur.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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